Cas no 1480556-73-7 (4-(2,4-Difluorophenyl)-1,2-oxazol-3-amine)

• Product Name: 4-(2,4-Difluorophenyl)-1,2-oxazol-3-amine
• CAS No: 1480556-73-7
• MF: C₉H₆F₂N₂O
• MW: 196.153548717499
• MDL: MFCD07382314
• CID: 5637589
• PubChem ID: 66203429
• Update Time: 2025-11-01

4-(2,4-Difluorophenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-2807280
• 1480556-73-7
• AKOS015546767
• 4-(2,4-difluorophenyl)-1,2-oxazol-3-amine
• 4-(2,4-Difluorophenyl)-1,2-oxazol-3-amine

• MDL： MFCD07382314
• Inchi： 1S/C9H6F2N2O/c10-5-1-2-6(8(11)3-5)7-4-14-13-9(7)12/h1-4H,(H2,12,13)
• InChI Key： NRQHTIHRRZGPDD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=CON=C1N)F

Computed Properties

• Exact Mass: 196.04481914g/mol
• Monoisotopic Mass: 196.04481914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52Ų

Additional information on 4-(2,4-Difluorophenyl)-1,2-oxazol-3-amine

Comprehensive Overview of 4-(2,4-Difluorophenyl)-1,2-oxazol-3-amine (CAS No. 1480556-73-7): Properties, Applications, and Research Insights

The compound 4-(2,4-Difluorophenyl)-1,2-oxazol-3-amine (CAS No. 1480556-73-7) is a fluorinated heterocyclic amine with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2-oxazole core and 2,4-difluorophenyl substituent, has garnered attention for its role in drug discovery and material science. This article delves into its properties, synthesis, and emerging applications while addressing trending topics like sustainable chemistry and AI-driven molecular design.

Chemically, 4-(2,4-Difluorophenyl)-1,2-oxazol-3-amine belongs to the oxazole family, a class of compounds known for their bioactivity and versatility. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it a candidate for targeted drug delivery systems. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, aligning with current searches for "next-generation anticancer agents" and "small-molecule modulators."

Synthesis of this compound typically involves cyclization reactions of fluorinated precursors, with recent studies focusing on catalyst-free methodologies to align with green chemistry principles. A 2023 study highlighted its efficient preparation via microwave-assisted synthesis, reducing reaction times by 60% compared to conventional methods—a response to the growing demand for "energy-efficient chemical processes."

In material science, the 2,4-difluorophenyl moiety contributes to unique electronic properties, sparking investigations into its use in organic semiconductors and OLED materials. This connects with trending searches on "fluorinated materials for flexible electronics" and "high-performance organic coatings." The compound's amine group further allows functionalization, enabling precise tuning for specific applications.

From a pharmacological perspective, 4-(2,4-Difluorophenyl)-1,2-oxazol-3-amine has shown promise in neuroprotective and anti-inflammatory assays, addressing popular queries about "neurodegenerative disease therapeutics." Its molecular docking profiles suggest high affinity for certain enzyme targets, with computational studies (often leveraging AI-based prediction tools) accelerating its exploration.

Regulatory and safety profiles indicate that this compound requires standard laboratory handling precautions. While not classified as hazardous under major chemical inventories, its structure-activity relationships are actively studied to optimize efficacy—a hot topic in "rational drug design" discussions. Analytical methods like HPLC-MS and NMR are routinely employed for characterization, reflecting the industry's push toward "high-purity specialty chemicals."

Market trends reveal growing demand for such fluorinated building blocks, particularly in Asia-Pacific contract research organizations. The compound's patent landscape shows increasing activity since 2020, coinciding with rising Google searches for "novel heterocyclic compounds" and "pharmaceutical intermediates suppliers."

Future research directions may explore its cocrystal formation for improved solubility—a key challenge in formulation science—and its potential in bioconjugation techniques. These align with trending academic queries about "improving drug bioavailability" and "site-specific biomolecule modifications."

In summary, 4-(2,4-Difluorophenyl)-1,2-oxazol-3-amine (CAS No. 1480556-73-7) represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its development reflects broader shifts toward sustainable synthesis, computational chemistry, and precision therapeutics—making it a compelling subject for researchers and industry professionals alike.